Cas no 62095-51-6 (Acetic acid, (4-chlorophenoxy)-, phenyl ester)

• Product Name: Acetic acid, (4-chlorophenoxy)-, phenyl ester
• CAS No: 62095-51-6
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• CID: 458345
• PubChem ID: 730139
• Update Time: 2025-04-19

Acetic acid, (4-chlorophenoxy)-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (4-chlorophenoxy)-, phenyl ester
• phenyl 2-(4-chlorophenoxy)acetate
• HMS1542E12
• phenyl (4-chlorophenoxy)acetate
• AKOS000491962
• 62095-51-6
• AN-329/40887288
• Oprea1_050364
• DTXSID70352604
• TimTec1_002916
• Oprea1_822777

• Inchi： 1S/C14H11ClO3/c15-11-6-8-12(9-7-11)17-10-14(16)18-13-4-2-1-3-5-13/h1-9H,10H2
• InChI Key： NUNLXXARLCXOPW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.0396719g/mol
• Monoisotopic Mass: 262.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.5Ų